2-(1-adamantyl)-N-[2-(1,3-benzothiazol-2-yl)phenyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[2-(1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C25H26N2OS/c28-23(15-25-12-16-9-17(13-25)11-18(10-16)14-25)26-20-6-2-1-5-19(20)24-27-21-7-3-4-8-22(21)29-24/h1-8,16-18H,9-15H2,(H,26,28)
• InChI Key: QPGOJXXAVTUKGV-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CC(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6S5
• Molecular Formula: C25H26N2OS
• Molecular Weight: 402.6 g/mol

Description

Adamantyl is a bulky, diamond-like structure that is often used in medicinal chemistry to improve the lipophilicity and bioavailability of a drug. Benzothiazolyl is a heterocyclic aromatic compound that is often found in various pharmaceuticals and exhibits diverse biological activities.

Molecular Structure Analysis

The molecule likely has a bulky, rigid structure due to the adamantyl group, with potential for pi-stacking interactions from the aromatic benzothiazolyl group.

Chemical Reactions Analysis

The adamantyl group is generally unreactive, while the benzothiazolyl group can potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The compound is likely to be lipophilic due to the adamantyl group, and may have some degree of aromaticity and potential for hydrogen bonding due to the benzothiazolyl group.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound, which is not provided in this case.

Future Directions

Future studies could involve synthesizing the compound and testing its biological activity against various targets. Its properties could be tuned by modifying the adamantyl or benzothiazolyl groups.